2-methyl-4-({1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}oxy)pyridine

• IUPAC Name: 6-[3-(2-methylpyridin-4-yl)oxyazetidin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H13F3N6O/c1-9-6-10(4-5-19-9)25-11-7-23(8-11)13-3-2-12-20-21-14(15(16,17)18)24(12)22-13/h2-6,11H,7-8H2,1H3
• InChI Key: RCTQOBQKMCPVKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OC2CN(C2)C3=NN4C(=NN=C4C(F)(F)F)C=C3
• Molecular Formula: C15H13F3N6O
• Molecular Weight: 350.30 g/mol
• CAS No.: 2640845-68-5

Description

The compound “2-methyl-4-({1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}oxy)pyridine” is a complex organic molecule. It contains several functional groups including a trifluoromethyl group, a triazole ring, a pyridazine ring, and an azetidine ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 3-trifluoromethyl-1,2,4-triazoles has been achieved via a multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate. Another method involves the use of ethanol and hydrazine hydrate, 2-chloropyrazine, chlorobenzene, and trifluoroacetic anhydride.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The compound, due to its complex structure, is likely to undergo a variety of chemical reactions. For instance, the trifluoromethyl group could potentially undergo reactions with nucleophiles.

Safety and Hazards

While the specific safety and hazards of this compound are not mentioned, it is generally recommended to handle such compounds with care to avoid irritation to eyes, skin, and the respiratory system.

Future Directions

Given the complex structure and potential biological activity of this compound, it could be a subject of future research in the field of medicinal chemistry. The synthesis methods could be optimized, and the structure-activity relationship could be further studied.